Cas no 1341605-14-8 (4-Pyrimidinecarboxylic acid, 2-(propoxymethyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(propoxymethyl)-
• CAS No: 1341605-14-8
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5273438
• Update Time: 2023-08-25

4-Pyrimidinecarboxylic acid, 2-(propoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(propoxymethyl)pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 2-(propoxymethyl)-

• Inchi： 1S/C9H12N2O3/c1-2-5-14-6-8-10-4-3-7(11-8)9(12)13/h3-4H,2,5-6H2,1H3,(H,12,13)
• InChI Key： KCHQXALAGDEQHX-UHFFFAOYSA-N
• SMILES： O(CC1N=CC=C(C(=O)O)N=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• XLogP3: 0.6
• Topological Polar Surface Area: 72.3